Trandolapril Benzyl Ester
Trandolapril Benzyl Ester
Brand Name:
Vulcanchem
CAS No.:
98677-37-3
VCID:
VC0142840
InChI:
InChI=1S/C31H40N2O5/c1-3-37-30(35)26(19-18-23-12-6-4-7-13-23)32-22(2)29(34)33-27-17-11-10-16-25(27)20-28(33)31(36)38-21-24-14-8-5-9-15-24/h4-9,12-15,22,25-28,32H,3,10-11,16-21H2,1-2H3/t22-,25-,26-,27-,28+/m0/s1
SMILES:
CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C3CCCCC3CC2C(=O)OCC4=CC=CC=C4
Molecular Formula:
C₃₁H₄₀N₂O₅
Molecular Weight:
520.66
Trandolapril Benzyl Ester
CAS No.: 98677-37-3
Cat. No.: VC0142840
Molecular Formula: C₃₁H₄₀N₂O₅
Molecular Weight: 520.66
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 98677-37-3 |
|---|---|
| Molecular Formula | C₃₁H₄₀N₂O₅ |
| Molecular Weight | 520.66 |
| IUPAC Name | benzyl (2R,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate |
| Standard InChI | InChI=1S/C31H40N2O5/c1-3-37-30(35)26(19-18-23-12-6-4-7-13-23)32-22(2)29(34)33-27-17-11-10-16-25(27)20-28(33)31(36)38-21-24-14-8-5-9-15-24/h4-9,12-15,22,25-28,32H,3,10-11,16-21H2,1-2H3/t22-,25-,26-,27-,28+/m0/s1 |
| SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C3CCCCC3CC2C(=O)OCC4=CC=CC=C4 |
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